![molecular formula C10H9NO3 B1334661 Methyl 3-cyano-4-methoxybenzoate CAS No. 25978-74-9](/img/structure/B1334661.png)
Methyl 3-cyano-4-methoxybenzoate
Overview
Description
Methyl 3-cyano-4-methoxybenzoate is a chemical compound that is structurally related to various benzoate esters and nitriles. While the specific compound is not directly studied in the provided papers, insights can be drawn from closely related compounds. For instance, methyl 4-hydroxybenzoate, also known as methyl paraben, is an antimicrobial agent used in various products and has been studied for its crystal structure and intermolecular interactions . Similarly, methyl 2-methoxybenzoates have been investigated for their thermochemical properties .
Synthesis Analysis
The synthesis of related compounds often involves the formation of ester or amide linkages, as seen in the preparation of various substituted benzoates and triazolones . The synthesis process can include steps such as esterification, amidation, and the use of reagents like benzoyl chloride or triethylamine . Although the exact synthesis route for this compound is not detailed, it can be inferred that similar methods could be applied.
Molecular Structure Analysis
The molecular structure of related compounds has been extensively characterized using techniques such as X-ray crystallography and computational methods like density functional theory (DFT) . These studies reveal the geometrical parameters, tautomeric forms, and the planarity of certain molecular rings, which are crucial for understanding the stability and reactivity of the molecules.
Chemical Reactions Analysis
Substituted benzoates and related compounds can undergo various chemical reactions, including bromination, nitration, and acylation . The reactivity of these compounds is influenced by the substituents present on the benzene ring, which can direct the incoming groups to specific positions on the ring. The reactions can lead to a range of products with different substitution patterns.
Physical and Chemical Properties Analysis
The physical and chemical properties of methyl methoxybenzoates have been determined through experimental and computational approaches. Studies have measured properties such as combustion and vaporization enthalpies, and have calculated enthalpies of formation . Additionally, the electronic properties, including the energies of frontier molecular orbitals and the molecular electrostatic potential, have been analyzed to understand the reactivity and stability of these molecules .
Scientific Research Applications
Thermochemical Properties
- Thermochemical Study : Research on methyl methoxybenzoates, including Methyl 3-cyano-4-methoxybenzoate, focuses on their thermochemical properties. An experimental and computational study determined structural and thermochemical properties like combustion and vaporization enthalpies, and standard molar enthalpies of formation. This data is crucial for understanding the compound's behavior in various applications (Flores et al., 2019).
Pharmaceutical Synthesis
- Gefitinib Synthesis : this compound is used as a starting material in the novel synthesis of Gefitinib, a cancer treatment drug. The process involves several steps like alkylation, nitration, reduction, and cyclization, indicating its utility in complex pharmaceutical syntheses (Li, Zheng, & Ji, 2007).
Chemical Synthesis and Characterization
- Chemical Reactions and Analysis : Studies focus on the synthesis of various derivatives of this compound and their characterization. These investigations provide insights into the compound's reactivity and potential applications in different chemical domains (Popovski, Mladenovska, & Panovska, 2010).
Environmental and Biological Applications
- Biocatalysis and Enzymatic Reactions : Research also delves into enzymatic reactions involving this compound, exploring its role in biocatalytic processes. This includes studies on benzylic hydroxylation, indicating its potential in environmental and biological applications (Neufeld, Marienhagen, Schwaneberg, & Pietruszka, 2013).
Cosmetic and Food Industry
- Preservative Analysis : Methyl 4-hydroxybenzoate, a derivative of this compound, is extensively used as a preservative in cosmetics and food. Studies examining its crystal structure and interaction dynamics are significant for improving preservative efficacy in these industries (Sharfalddin et al., 2020).
Marine Biology and Pharmacology
- Marine Endophytic Fungi Studies : Compounds related to this compound have been isolated from marine endophytic fungi, offering insights into natural product chemistry and potential pharmacological applications [(Xia et al., 2011)]
Thermochemical Properties
- Study of Methyl n-Methoxybenzoates : A thorough investigation into the thermochemical properties of methyl n-methoxybenzoates, including this compound, has been conducted. This study encompassed both experimental and computational approaches to ascertain structural and thermochemical characteristics, such as combustion and vaporization enthalpies, and standard molar enthalpies of formation (Flores et al., 2019).
Pharmacological Synthesis
- Gefitinib Synthesis from Methyl 3-hydroxy-4-methoxy-benzoate : this compound is integral in the novel synthesis of Gefitinib, a cancer treatment drug. The synthesis process involves multiple steps, including alkylation, nitration, reduction, and cyclization, showcasing the compound's utility in complex pharmaceutical syntheses (Li, Zheng, & Ji, 2007).
Chemical Synthesis and Analysis
- Structural and Theoretical Analysis : Research efforts have been made in synthesizing and characterizing derivatives of this compound. This includes examining their structures through combined experimental and theoretical methods, contributing to a better understanding of their chemical properties and potential applications (Mirković et al., 2014).
Environmental and Biological Uses
- Biocatalytic Processes : Studies also explore the role of this compound in enzymatic reactions, particularly in biocatalysis. This includes investigations into benzylic hydroxylation, underscoring its potential in environmental and biological applications (Neufeld, Marienhagen, Schwaneberg, & Pietruszka, 2013).
Cosmetic and Food Industry
- Preservative Analysis : Methyl 4-hydroxybenzoate, a derivative of this compound, is widely used as a preservative in the cosmetic and food industries. Research into its crystal structure and interaction dynamics is significant for enhancing the efficacy of preservatives in these sectors (Sharfalddin et al., 2020).
Safety and Hazards
Methyl 3-cyano-4-methoxybenzoate is harmful if swallowed, in contact with skin, or if inhaled . It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray. Use of this chemical should be done only outdoors or in a well-ventilated area. Protective clothing, gloves, and eye/face protection should be worn when handling this chemical .
Mechanism of Action
Mode of Action
Like other organic compounds, it may interact with its targets through various mechanisms such as binding to receptors, inhibiting enzymes, or modulating signal transduction pathways .
Pharmacokinetics
These properties are crucial in determining the bioavailability of the compound, which is the proportion of the compound that enters circulation and is able to have an active effect .
Result of Action
The molecular and cellular effects of Methyl 3-cyano-4-methoxybenzoate’s action are currently unknown. As research progresses, we will gain a better understanding of how this compound affects cellular processes .
properties
IUPAC Name |
methyl 3-cyano-4-methoxybenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO3/c1-13-9-4-3-7(10(12)14-2)5-8(9)6-11/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYJSFYBJYKFNCF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)OC)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10384207 | |
Record name | methyl 3-cyano-4-methoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10384207 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
25978-74-9 | |
Record name | methyl 3-cyano-4-methoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10384207 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 3-cyano-4-methoxybenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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